Cas no 1181596-22-4 (4-chloro-3-(3,4-dimethoxyphenyl)benzoic Acid)

• Product Name: 4-chloro-3-(3,4-dimethoxyphenyl)benzoic Acid
• CAS No: 1181596-22-4
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD11933896
• CID: 1207423
• PubChem ID: 39233538
• Update Time: 2025-06-10

4-chloro-3-(3,4-dimethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(3,4-dimethoxyphenyl)benzoic Acid
• 1181596-22-4
• 6-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID00653550
• 4-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid, 95%
• MFCD11933896

• MDL： MFCD11933896
• Inchi： 1S/C15H13ClO4/c1-19-13-6-4-9(8-14(13)20-2)11-7-10(15(17)18)3-5-12(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： GOWHYWYRYHCIMC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 292.05
• Monoisotopic Mass: 292.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8A^2

Additional information on 4-chloro-3-(3,4-dimethoxyphenyl)benzoic Acid

4-Chloro-3-(3,4-Dimethoxyphenyl)benzoic Acid (CAS No. 1181596-22-4): A Comprehensive Overview

4-Chloro-3-(3,4-dimethoxyphenyl)benzoic acid (CAS No. 1181596-22-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted benzene ring and a dimethoxyphenyl group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid is defined by its molecular formula, C₁₅H₁₃ClO₄. The presence of the chloro and dimethoxy substituents imparts specific physicochemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for its applications in drug discovery and development.

In recent years, 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel anti-inflammatory agents. Research has shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

A study published in the Journal of Medicinal Chemistry in 2022 reported that a series of derivatives of 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway. The researchers found that these derivatives were effective in reducing inflammation in both in vitro and in vivo models, with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid has also shown promise in the development of anticancer agents. A 2021 study published in Cancer Research investigated the potential of this compound as a scaffold for designing selective inhibitors of protein kinases involved in cancer progression. The study found that certain derivatives exhibited selective inhibition of key kinases such as AKT and ERK, which are frequently dysregulated in various types of cancer.

The versatility of 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid extends to its use as a starting material for the synthesis of other bioactive compounds. Its reactive functional groups allow for easy modification through various chemical reactions, making it an attractive choice for chemists and pharmacologists. For instance, the carboxylic acid group can be converted into esters or amides, while the chloro and dimethoxy substituents can be used for further functionalization.

In addition to its therapeutic applications, 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid has also been explored for its potential use in diagnostic imaging. A 2020 study published in Bioorganic & Medicinal Chemistry Letters reported that radiolabeled derivatives of this compound showed promising results as PET tracers for imaging specific biomarkers associated with neurodegenerative diseases such as Alzheimer's disease.

The safety profile of 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid is another important aspect to consider. Preclinical studies have indicated that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 4-chloro-3-(3,4-dimethoxyphenyl)benzoic acid (CAS No. 1181596-22-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field.